Cas no 153295-62-6 (Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]-)

• Product Name: Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]-
• CAS No: 153295-62-6
• MF: C₁₈H₁₀
• MW: 226.27200460434
• CID: 134468
• PubChem ID: 12160828
• Update Time: 2025-05-21

Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]-
• 1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]benzene
• BIS(4-ETHYNYLPHENYL)ACETYLENE
• 4,4'-Diethynyltolan
• 4,4'-diethynyltolane
• HC2C6H4-4-C2C6H4-4-C2H
• 153295-62-6
• CS-0169893
• BB 0260231
• DTXSID70478893
• YSWG427
• AKOS001676129
• diethynyltolane
• TWIVNHSGJOJLJM-UHFFFAOYSA-N
• 1,2-Bis(4-ethynylphenyl)ethyne
• G71176

• Inchi： 1S/C18H10/c1-3-15-5-9-17(10-6-15)13-14-18-11-7-16(4-2)8-12-18/h1-2,5-12H
• InChI Key： TWIVNHSGJOJLJM-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC(C#C)=CC=2)C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 226.07800
• Monoisotopic Mass: 226.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.4

Experimental Properties

• Density: 1.12
• Melting Point: 186-190
• Boiling Point: 355.7°Cat760mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.645
• PSA: 0.00000
• LogP: 3.04900

Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]-

Exploring the Properties and Applications of Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- (CAS No. 153295-62-6)

The compound Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- (CAS No. 153295-62-6) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and advanced chemistry. With its unique structure featuring multiple ethynyl groups, this compound serves as a critical building block for synthesizing conjugated polymers and molecular wires. Researchers are particularly interested in its potential for creating high-performance electronic materials, which align with the growing demand for flexible electronics and organic semiconductors.

One of the most compelling aspects of Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- is its role in optoelectronic applications. The compound's extended π-conjugation system makes it an excellent candidate for light-emitting diodes (LEDs) and photovoltaic cells. As the world shifts toward renewable energy solutions, the search for efficient organic photovoltaics has intensified, placing this compound at the forefront of innovation. Its ability to facilitate electron delocalization is key to improving charge transport in next-generation devices.

In addition to its electronic properties, Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- is also explored for its potential in nanotechnology. The molecule's rigid, linear structure allows it to act as a molecular scaffold for constructing nanoscale architectures. This aligns with the rising interest in bottom-up fabrication techniques, where precise control over molecular assembly is crucial. Scientists are investigating its use in self-assembled monolayers (SAMs) and single-molecule electronics, addressing common queries like "how to design stable molecular junctions."

The synthesis of Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- often involves Sonogashira coupling, a widely used palladium-catalyzed reaction that forms carbon-carbon bonds between aryl halides and terminal alkynes. This method is favored for its efficiency and compatibility with functional group tolerance, a topic frequently searched by synthetic chemists. The compound's thermal stability and solubility in common organic solvents further enhance its practicality in laboratory settings.

Beyond its technical applications, Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- is part of a broader trend toward sustainable chemistry. Researchers are exploring greener synthesis routes to minimize waste and energy consumption, responding to global concerns about environmental impact. This focus on green chemistry resonates with industries aiming to reduce their carbon footprint while maintaining high-performance standards.

In summary, Benzene,1-ethynyl-4-[2-(4-ethynylphenyl)ethynyl]- (CAS No. 153295-62-6) represents a versatile and innovative compound with far-reaching implications. From optoelectronics to nanomaterials, its applications address some of the most pressing challenges in modern science. As interest in customizable molecular structures grows, this compound will likely remain a key player in cutting-edge research and development.